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Compound of Interest

Compound Name: GR 205171

Cat. No.: B1217763

Get Quote

Introduction & Scientific Rationale
(also known as vofopitant) is a high-affinity, selective radioligand for the Neurokinin-1 (NK1)
receptor. Unlike earlier generations of NK1 tracers, GR205171 exhibits a superior signal-to-
noise ratio in the human brain due to its extremely low non-specific binding and high affinity (

).

Why GR205171?

Target Specificity: It targets the binding site of Substance P, the endogenous ligand involved

in pain processing, depression, and emesis.

Kinetic Profile: While it has slow dissociation kinetics, it reaches equilibrium within a standard

90-minute scan window in most brain regions, allowing for robust quantification using

reference tissue models.

Clinical Relevance: It is the gold standard for assessing NK1 receptor occupancy in drug

development (e.g., for novel antidepressants or anti-emetics).

Biological Mechanism: The NK1 Pathway
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The NK1 receptor is a G-protein coupled receptor (GPCR). The binding of Substance P triggers

a cascade resulting in calcium mobilization and neuronal excitation. GR205171 acts as a

competitive antagonist, blocking this signal transduction.

Diagram 1: NK1 Receptor Signaling & Antagonism

Substance P
(Endogenous Ligand)

NK1 Receptor
(GPCR)

Activates

[11C]GR205171
(PET Tracer)

Blocks (Competitive Antagonism)

Gq/11 Protein
Activation

Signal Transduction

Phospholipase C
(PLC)

IP3 Production

Intracellular Ca2+
Release

Pain / Inflammation / Emesis

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b1217763/docs?utm_src=pdf-body-img#application-note-for-in-vivo-pet-imaging-of-nk1-receptors-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217763?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Schematic of the NK1 signaling cascade. GR205171 competitively antagonizes the

receptor, preventing G-protein activation and downstream calcium release.

Radiochemistry & Production Protocol
The synthesis relies on the

-methylation of the desmethyl precursor. The use of

(

) is preferred over

(

) due to its higher reactivity, which is critical given the steric hindrance often found in these
precursors.

Materials
Precursor:ngcontent-ng-c1989010908="" _nghost-ng-c3017681703="" class="inline ng-star-

inserted">

-desmethyl GR205171 (1.0 mg).

Reagent:

(produced via gas-phase iodination followed by AgOTf column).

Solvent: Dimethylformamide (DMF), anhydrous.

Base: Cesium Carbonate (

) or Tetrabutylammonium hydroxide (TBAOH).

Synthesis Workflow (Step-by-Step)
Precursor Preparation: Dissolve 1 mg of

-desmethyl GR205171 in 300

DMF containing 3-5 mg
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.

Expert Insight: Degas the precursor solution with Argon for 2 minutes before reaction.

Oxidation of the phenolate anion can reduce yields.

Trapping: Trap

in the reaction vessel at room temperature.

Reaction: Heat the vessel to 80°C for 3-5 minutes.

Quenching: Add 1.5 mL of HPLC mobile phase to quench the reaction.

Purification: Inject onto a semi-preparative HPLC column (e.g., chemically bonded C18).

Mobile Phase: Acetonitrile : 0.1M Ammonium Formate (50:50 v/v).

Flow Rate: 4-6 mL/min.

Formulation: Collect the product peak (retention time approx. 8-10 mins) into water, trap on a

C18 Sep-Pak, wash with water, and elute with Ethanol (1 mL) followed by Saline (9 mL)

through a sterile filter (0.22

).

Diagram 2: Production Workflow
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Caption: Workflow from cyclotron target to final sterile vial formulation.

Quality Control Specifications
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Parameter Specification Method

Radiochemical Purity Analytical HPLC

Molar Activity (

)
UV Absorbance (254 nm)

Residual Solvents DMF Gas Chromatography

pH pH Strip/Meter

Endotoxin LAL Test

Filter Integrity Bubble Point Bubble Point Tester

In-Vivo Imaging Protocol
Subject Preparation

Fasting: 4 hours minimum (preferred to standardize metabolic state, though not strictly

required for NK1).

Pre-medication: None, unless specific drug-occupancy study design requires challenge

agents.

Positioning: Head-first supine. Restraint system (thermoplastic mask) recommended to

minimize motion.

Acquisition Parameters
Injection: Intravenous bolus of

(

) over 20 seconds.

Dynamic Scan: 90 minutes list-mode acquisition.

Framing Sequence:
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sec

sec

sec

min

min (Total: 90 min)

Kinetic Modeling & Data Analysis
Quantification of NK1 receptor density (

) or Binding Potential (

) is the primary endpoint.

Region of Interest (ROI) Definition
High Binding: Striatum (Caudate/Putamen).

Reference Region:Cerebellum.[1][2]

Scientific Rationale: The cerebellum has negligible NK1 receptor density, making it an

ideal reference tissue for non-invasive modeling (avoiding arterial lines).

Mathematical Models
1. Simplified Reference Tissue Model (SRTM): The standard for clinical research. It assumes

the non-displaceable distribution volume (

) is the same in the target and reference regions.

Output:

(Binding Potential relative to non-displaceable uptake).

2. Two-Tissue Compartment Model (2TCM): Used only if arterial blood sampling is performed.

Output:
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(Total Volume of Distribution).

Note:

kinetics are relatively slow; 90-minute scans are mandatory to ensure stable estimation of

(dissociation).

Interpretation
Healthy Control: High uptake in Striatum > Frontal Cortex > Occipital Cortex.

Blockade (Drug Study): A reduction in

correlates with receptor occupancy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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